5-(1,3-benzodioxol-5-yl)-3-(2-thienyl)-1,2,4-oxadiazole
Overview
Description
5-(1,3-benzodioxol-5-yl)-3-(2-thienyl)-1,2,4-oxadiazole is a heterocyclic organic compound that has been of great interest to the scientific community due to its potential applications in various fields. This compound has been synthesized using different methods, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments have been extensively studied.
Mechanism of Action
The mechanism of action of 5-(1,3-benzodioxol-5-yl)-3-(2-thienyl)-1,2,4-oxadiazole is not fully understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes and disrupting cellular processes.
Biochemical and Physiological Effects:
The compound this compound has been shown to have various biochemical and physiological effects. It has been found to induce apoptosis in cancer cells and inhibit the growth of various microorganisms. It has also been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-(1,3-benzodioxol-5-yl)-3-(2-thienyl)-1,2,4-oxadiazole in lab experiments is its broad range of potential applications. However, its limitations include its relatively low solubility in water and its potential toxicity.
Future Directions
There are several future directions for research on 5-(1,3-benzodioxol-5-yl)-3-(2-thienyl)-1,2,4-oxadiazole. These include further studies on its mechanism of action, the development of more efficient synthesis methods, and the exploration of its potential applications in other fields such as agriculture and environmental science.
In conclusion, this compound is a heterocyclic organic compound that has been extensively studied for its potential applications in various fields. Its synthesis methods, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed.
Scientific Research Applications
The compound 5-(1,3-benzodioxol-5-yl)-3-(2-thienyl)-1,2,4-oxadiazole has been extensively studied for its potential applications in various fields. It has been found to exhibit antimicrobial, antifungal, and anticancer properties. It has also been studied as a potential inhibitor of enzymes such as acetylcholinesterase and butyrylcholinesterase.
properties
IUPAC Name |
5-(1,3-benzodioxol-5-yl)-3-thiophen-2-yl-1,2,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H8N2O3S/c1-2-11(19-5-1)12-14-13(18-15-12)8-3-4-9-10(6-8)17-7-16-9/h1-6H,7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHTHDCFEWNAXDH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1OC2=C(O1)C=C(C=C2)C3=NC(=NO3)C4=CC=CS4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H8N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.28 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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